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Compound of Interest

Compound Name: Geranyl bromide

Cat. No.: B048430

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for Geranyl bromide (CAS No. 6138-90-5).

Hazard Identification and Classification

Geranyl bromide is classified as a hazardous chemical.[1] It is a combustible liquid that can
cause skin irritation, serious eye damage, and respiratory irritation.[1][2]

Signal Word: Danger([1]

Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[3]

H318/H319: Causes serious eye damage/irritation.[2][3]

H335: May cause respiratory irritation.[3]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of Geranyl bromide is essential
for its safe handling and storage.
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Property Value Reference
Molecular Formula C10H17Br [1]
Molecular Weight 217.15 g/mol [4]
Appearance ::i:; /)(/)(?Illow to pale orange (115]
Odor No information available [1]
Boiling Point 101-102 °C @ 12 mmHg [4][5]
Flash Point 75 °C - 95.0 °C (closed cup) [61[7]
Density 1.094 g/mL at 25 °C [4115]
Refractive Index n20/D 1.504 [4][5]
Water Solubility Immiscible [51[7118]
Storage Temperature 2-8°C [5]1[6]

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, the following engineering controls and
personal protective equipment (PPE) should be utilized.

Engineering Controls:
o Work in a well-ventilated area, preferably in a fume hood.[1][3][9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]
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» Skin Protection: Wear appropriate protective gloves (chemical-resistant) and clothing to
prevent skin exposure.[1]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. If vapors or mists are generated, a type ABEK (EN14387)
respirator filter is recommended.

Safe Handling and Storage

Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not get in eyes, on skin, or on clothing.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1] No smoking.[1]

Use only outdoors or in a well-ventilated area.[1]
Storage:

« Store in a well-ventilated place.[1]

o Keep container tightly closed.[1]

o Store locked up.[1]

o Keep away from heat, sparks, and flame.[1]

» Store in a cool, dry place.[2][9] Incompatible with strong oxidizing agents.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures Reference

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation ) ) . [1]
not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

Wash off immediately with
plenty of soap and water for at
least 15 minutes. If skin

Skin Contact irritation occurs, get medical [1]
advice/attention. Take off
contaminated clothing and

wash it before reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact easy to do. Continue rinsing [1]
for at least 15 minutes.
Immediately call a POISON
CENTER or doctor/physician.

Clean mouth with water and
drink plenty of water
) afterwards. Do NOT induce
Ingestion N ) ) [1][10]
vomiting. Never give anything
by mouth to an unconscious

person. Get medical attention.

Fire Fighting and Accidental Release Measures
Fire Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (C0O2).[1][10] Water mist may be used to cool closed containers.[1]
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» Specific Hazards: Combustible material. Containers may explode when heated.[1]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Remove all sources of ignition.[1]

e Environmental Precautions: Should not be released into the environment.[1]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[1]

Stability and Reactivity

e Reactivity: None known, based on information available.[1]

Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: None under normal use conditions.[1]

Toxicological Information

o Acute Toxicity: The toxicological properties have not been fully investigated.[1]

o Specific Target Organ Toxicity (STOT) - Single Exposure: May cause respiratory system
irritation.[1]

o Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and
vomiting.[1]

Experimental Protocols and Visualizations
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While specific experimental protocols involving Geranyl bromide were not detailed in the

safety-focused search results, a general protocol for handling a hazardous liquid chemical is
provided below.

General Experimental Protocol for Handling Geranyl
Bromide

General Workflow for Handling Geranyl Bromide

1. Preparation
- Review SDS
- Assemble PPE
- Prepare workspace in fume hood

'

2. Handling and Dispensing
- Use clean, dry glassware
- Dispense required amount carefully
- Keep container closed when not in use

:

3. Reaction Setup
- Add to reaction vessel under inert atmosphere if required
- Monitor reaction parameters

'

4. Reaction Workup
- Quench reaction safely
- Perform extractions and washes

‘

5. Waste Disposal
- Segregate halogenated organic waste
- Dispose of in properly labeled containers

l

6. Decontamination and Cleanup
- Clean glassware
- Decontaminate work surfaces
- Remove and properly store PPE

Click to download full resolution via product page
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Caption: General workflow for safely handling Geranyl Bromide in a laboratory setting.

Conceptual Pathway for Irritant-Induced Cellular
Response

The following diagram illustrates a conceptual signaling pathway for a chemical irritant, such as
Geranyl bromide, leading to an inflammatory response in skin or respiratory tissues. This is a
generalized representation as specific toxicological pathways for Geranyl bromide are not
well-documented in the public domain.
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Conceptual Pathway for Irritant-Induced Cellular Response

Exposure
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'
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Surface Receptors

Intracellular Signaling

Initiation of
Signaling Cascades
(e.g., MAPK, NF-kB)

Cellular Response

Production of
Pro-inflammatory Cytokines
and Chemokines

Inflammatory Response
(Irritation, Redness)

Click to download full resolution via product page

Caption: A conceptual diagram of a potential signaling pathway for an irritant chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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